4-(3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one

• IUPAC Name: 4-[5-(4-fluorophenyl)-2-methylpyrazole-3-carbonyl]-1-(5-fluoropyrimidin-2-yl)piperazin-2-one
• InChI: InChI=1S/C19H16F2N6O2/c1-25-16(8-15(24-25)12-2-4-13(20)5-3-12)18(29)26-6-7-27(17(28)11-26)19-22-9-14(21)10-23-19/h2-5,8-10H,6-7,11H2,1H3
• InChI Key: LZGHRIURHQODKC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)N3CCN(C(=O)C3)C4=NC=C(C=N4)F
• Molecular Formula: C19H16F2N6O2
• Molecular Weight: 398.4 g/mol

Description

4-(3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C19H16F2N6O2 and its molecular weight is 398.374. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A notable application of compounds structurally similar to 4-(3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carbonyl)-1-(5-fluoropyrimidin-2-yl)piperazin-2-one is in the field of antitumor activity. Compounds like 3-[4-phenyl-1-piperazinyl]-1-[5-methyl-1-(2-pyrimidinyl)-4-pyrazolyl]-1-trans-propenes, which share structural similarities, have been synthesized and evaluated for cytotoxic activity against several tumor cell lines. They showed potent in vitro cytotoxicity and in vivo antitumor activity against various tumor models, exhibiting significant therapeutic potential without causing undesirable effects in mice (Naito et al., 2005).

Inhibitory Activities

Another research area involves the synthesis of compounds for inhibitory activities against specific enzymes or bacterial strains. For instance, novel bis(pyrazole-benzofuran) hybrids with a piperazine linker showed potent antibacterial efficacy and biofilm inhibition activities against various strains including E. coli, S. aureus, and S. mutans. These compounds also exhibited excellent inhibitory activities against MurB enzyme, a key factor in bacterial resistance, making them promising agents in combating bacterial infections and resistance (Mekky & Sanad, 2020).

Crystal and Molecular Structure Analysis

The detailed analysis of the crystal and molecular structure of related compounds provides valuable insights into their chemical behavior and potential applications. For example, studies on compounds like tert-butyl 4-{[5-(4-chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]carbonyl}piperazine-1-carboxylate have offered a deep understanding of molecular conformations, intramolecular contacts, and supramolecular chains, which are crucial for predicting their reactivity and interactions with biological targets (Ragavan et al., 2010).